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Compound of Interest

Compound Name: VU591 hydrochloride

Cat. No.: B560288

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
VU591 hydrochloride, a potent and selective renal outer medullary potassium channel (ROMK
or Kirl.1) inhibitor. Given the limited publicly available safety data for this compound, a
cautious approach is paramount. The following procedures are based on available information
and established best practices for handling novel research chemicals.

Summary of Key Safety Data

Due to the nature of VU591 hydrochloride as a research chemical, comprehensive
gquantitative safety data is not readily available. The following table summarizes the known
information and highlights data that has not been established.
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Parameter Value Source
) ) MedChemEXxpress,
Chemical Name VU591 hydrochloride )
Calbiochem

CAS Number 1315380-70-1 MedChemExpress
Molecular Weight 527.1 g/mol Generic SDS
Appearance Solid Generic SDS
Occupational Exposure Limits )

Not established N/A
(OELs)
Acute Toxicity No data available Generic SDS

May be harmful if inhaled,

swallowed, or absorbed
Known Hazards through the skin. Causes eye, Generic SDS

skin, and respiratory tract

irritation.[1]

_ Potential for weakness and _
Signs of Exposure ] Generic SDS
convulsions.[1]

) ) Strong oxidizing agents, )
Incompatible Materials ) Generic SDS
Strong acids.[1]

Oxides of carbon (CO, CO2),
Hazardous Decomposition nitrogen (NOXx), and hydrogen Generic SDS
chloride (HCI).[1]

Operational Plan for Handling VU591 Hydrochloride

This section outlines a step-by-step plan for the safe handling of VU591 hydrochloride, from
receipt to disposal.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.
If the container is compromised, do not open it and consult your institution's Environmental
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Health and Safety (EHS) department immediately.

o Storage of Solid Compound: Store the sealed container in a cool, dry, and well-ventilated
area away from incompatible materials such as strong oxidizing agents and acids.[1]

o Storage of Reconstituted Solutions: After reconstitution (e.g., in DMSO), aliquot the solution
into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store stock solutions
at -20°C for up to one month or -80°C for up to six months.[2][3] Always follow the supplier's
specific storage recommendations.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE protocol is mandatory when handling VU591 hydrochloride.

o Eye Protection: Wear safety glasses with side shields or chemical splash goggles
conforming to EN166 or NIOSH-approved standards.[1]

e Hand Protection: Wear chemical-resistant gloves.[1] Given the lack of specific permeation
data, nitrile gloves are a recommended minimum. For prolonged contact or when handling
larger quantities, consider double-gloving or using gloves with a higher level of chemical
resistance (e.g., butyl rubber).

o Body Protection: A laboratory coat is required. For procedures with a higher risk of splashes
or aerosol generation, consider a chemical-resistant apron or disposable coveralls.[1]

o Respiratory Protection: For handling small quantities of the solid compound where dust
generation is minimal, work should be conducted in a certified chemical fume hood. If a fume
hood is not available or if there is a risk of aerosolization, a NIOSH-approved N95 or P1 dust
mask should be used.[1]

Handling and Experimental Procedures

o Designated Area: All work with VU591 hydrochloride should be conducted in a designated
area within a laboratory, such as a chemical fume hood, to minimize the risk of contamination
and exposure.

» Weighing: To prevent inhalation of dust, weigh the solid compound within a fume hood or a
ventilated balance enclosure.
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e Solution Preparation: Prepare solutions within a chemical fume hood. Handle the solvent
(e.g., DMSO) with appropriate precautions.

» Hygiene: Wash hands thoroughly with soap and water after handling the compound, before
leaving the laboratory, and before eating, drinking, or smoking.[1]

Spill Management

In the event of a spill, follow these procedures:
» Evacuation: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

o Containment: For small spills of the solid, carefully sweep up the material and place it into a
sealed container for disposal.[1] Avoid raising dust. For liquid spills, absorb with an inert
material (e.g., vermiculite, sand, or chemical absorbent pads).

» Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol or ethanol)
followed by soap and water.

Reporting: Report all spills to your laboratory supervisor and EHS department.

Disposal Plan

» Waste Collection: All waste materials contaminated with VU591 hydrochloride, including
empty containers, disposable PPE, and spill cleanup materials, must be collected in a
designated, sealed, and clearly labeled hazardous waste container.

o Disposal Route: Dispose of chemical waste through your institution's EHS-approved
hazardous waste management program. Do not dispose of VU591 hydrochloride down the
drain or in regular trash.[1]

Experimental Workflow and Safety Diagram

The following diagram illustrates the standard workflow for handling VU591 hydrochloride,
incorporating key safety checkpoints.
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Workflow for Safe Handling of VU591 Hydrochloride
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Caption: Workflow for the safe handling of VU591 hydrochloride from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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